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Compound of Interest

Compound Name: 1-Methyl-2-pyridone

Cat. No.: B167067 Get Quote

Technical Support Center: 1-Methyl-2-pyridone
This guide provides essential information on the safe handling and storage of 1-Methyl-2-
pyridone for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Methyl-2-pyridone?

A1: 1-Methyl-2-pyridone is considered a hazardous substance.[1] It is harmful if swallowed,

causes skin and eye irritation, and may cause respiratory tract irritation.[1][2][3][4][5] In some

individuals, it can cause inflammation of the skin upon contact and may worsen pre-existing

dermatitis.[1]

Q2: What personal protective equipment (PPE) should I wear when handling 1-Methyl-2-
pyridone?

A2: To minimize exposure, it is crucial to wear appropriate PPE. This includes:

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles are

necessary.[1][2][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[2]

[3] A PVC apron may also be used.[1]
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Respiratory Protection: If working with powders, crystals, or in a poorly ventilated area, a

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[1][2][3]

Q3: What should I do in case of accidental contact or exposure?

A3: Immediate action is critical. Follow these first-aid measures:

Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally. Seek medical attention.

[1][2][3][6]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the skin and

hair with running water and soap, if available, for at least 15 minutes. Seek medical attention.

[1][2][3][6]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (oxygen is preferable to mouth-to-mouth resuscitation). Seek

medical attention.[1][2][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2][3]

Q4: How should I properly store 1-Methyl-2-pyridone?

A4: Store 1-Methyl-2-pyridone in a tightly closed, original container.[1][2][6] The storage area

should be cool, dry, and well-ventilated.[2][6][7] Keep it away from incompatible substances.[2]

[6]

Q5: What substances are incompatible with 1-Methyl-2-pyridone?

A5: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][2]

Contamination with oxidizing agents like nitrates and chlorine bleaches can pose an ignition

risk.[1]

Q6: What is the correct procedure for cleaning up a spill of 1-Methyl-2-pyridone?
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A6: For minor spills, remove all ignition sources.[1] Use dry clean-up procedures and avoid

generating dust.[1] For major spills, alert personnel in the area and emergency responders.[1]

In either case, wear appropriate PPE. The spilled material should be swept up or absorbed and

placed into a suitable, clean, dry, and labeled container for disposal.[2]

Quantitative Data Summary
Property Value

Molecular Formula C6H7NO

Molecular Weight 109.13 g/mol [1]

Melting Point 30.00 - 32.00 °C (86 - 90 °F)[1][2]

Boiling Point 250 °C @ 740.00 mmHg (482 °F)[1][2]

Specific Gravity 1.112 g/cm³[1][2]

Flash Point >110 °C (>230 °F)[1]

Solubility in Water Partly miscible[1]

Logical Workflow for Handling and Storage
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Caption: Workflow for the safe handling and storage of 1-Methyl-2-pyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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